Cas no 107-66-4 (Dibutyl phosphate)

Dibutyl phosphate is a high-performance ester-based lubricant additive offering improved fuel efficiency, reduced engine wear, and enhanced stability in various industrial applications. Its unique chemical structure enables effective dispersion of contaminants and prevention of corrosion, making it an attractive solution for formulation in fuels, hydraulic fluids, and metalworking fluids.
Dibutyl phosphate structure
Dibutyl phosphate structure
Product Name:Dibutyl phosphate
CAS No:107-66-4
MF:C8H19O4P
MW:210.207823991776
MDL:MFCD00015245
CID:35448
PubChem ID:87574499
Update Time:2025-07-03

Dibutyl phosphate Chemical and Physical Properties

Names and Identifiers

    • Dibutyl Phosphate
    • BUTYL PHOSPHATE
    • DIBUTYL ACID O-PHOSPHATE
    • DIBUTYL HYDROGEN PHOSPHATE
    • DI(BUTYL) PHOSPHORIC ACID
    • DI-N-BUTYL PHOSPHATE
    • MONOBUTYL PHOSPHATE
    • PHOSPHORIC ACID BUTYL ESTER
    • PHOSPHORIC ACID DIBUTYL ESTER
    • PHOSPHORIC ACID DI-N-BUTYL ESTER
    • dibutylacidphosphate
    • di-n-butylhydrogenphosphate
    • dp4(couplingagent)
    • hdbp
    • phosphatededibutyle
    • di-n-butylphosphoric acid
    • Phosphorsuredi-n-butylester
    • DIBUTYL PHOSPHATE (DBP)
    • Dibutyl Phosphate (Mono- and Di- Ester mixture)
    • C8H19O4P
    • bisbutul phosphate
    • bisbutyl phosphate
    • DIBUTYL PHOSPHONATE
    • Dibutylphospate
    • Phosphoric Acid Dibutyl Ester (Mono- and Di- Ester mixture)
    • Butylphosphate, (BuO)2(HO)PO (6CI)
    • DBP
    • DP 4
    • NSC 203039
    • NSC 22313
    • Di-n-butylphos
    • DP 4 (coupling agent)
    • Di-n-Butylphosphate
    • Dibutyl acid phosphate
    • Dibutylphosphate
    • Phosphoric acid, dibutyl ester
    • Di-n-butyl hydrogen phosphate
    • 0072NN74TN
    • Dibutyl phosphate, 97%
    • Dibutyl hydrogen ph
    • Dibutyl hydrogen phosphate, vanadium salt
    • DSSTox_CID_20728
    • DSSTox_
    • AI3-07849
    • FT-0631599
    • BRN 0607224
    • EC 203-509-8
    • DTXCID1020728
    • NSC289390
    • SCHEMBL26559
    • 72283-56-8
    • 107-66-4
    • CS-0113589
    • CAS-107-66-4
    • CHEBI:166473
    • MFCD00015245
    • NS00009170
    • EINECS 203-509-8
    • UNII-0072NN74TN
    • AKOS009029141
    • 19069-28-4
    • P0267
    • Tox21_301186
    • CHEMBL3187678
    • NSC-289390
    • Q20963648
    • DTXSID3040728
    • J-001997
    • DIBUTYL PHOSPHATE [HSDB]
    • F71269
    • NCGC00164273-01
    • NCGC00164273-02
    • NCGC00255084-01
    • P0260
    • 4-01-00-01530 (Beilstein Handbook Reference)
    • Dibutyl phosphate, >=97.0% (T)
    • HSDB 2513
    • Dibutyl phosphoric acid
    • DB-230191
    • DB-040773
    • Dinbutyl phosphate
    • Dinbutyl hydrogen phosphate
    • Dibutyl phosphate (ACGIH:OSHA)
    • JYFHYPJRHGVZDY-UHFFFAOYSA-N
    • DIBUTYL PHOSPHATE; (TBP)
    • Dibutyl phosphate
    • MDL： MFCD00015245
    • Inchi： 1S/C8H19O4P/c1-3-5-7-11-13(9,10)12-8-6-4-2/h3-8H2,1-2H3,(H,9,10)
    • InChI Key： JYFHYPJRHGVZDY-UHFFFAOYSA-N
    • SMILES： P(=O)(O)(OCCCC)OCCCC
    • BRN： 0607224

Computed Properties

  • Exact Mass: 210.10200
  • Monoisotopic Mass: 210.102096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Color/Form: Colorless to light yellow viscous liquid.
  • Density: 1.06 g/mL at 20 °C(lit.)
  • Melting Point: -13°C(lit.)
  • Boiling Point: 138°C(lit.)
  • Flash Point: Fahrenheit: 314.6 ° f < br / > Celsius: 157 ° C < br / >
  • Refractive Index: 1.427-1.429
  • Water Partition Coefficient: Insoluble
  • PSA: 65.57000
  • LogP: 2.72020
  • Solubility: Soluble in ether, carbon tetrachloride and a variety of organic solvents.

Dibutyl phosphate Security Information

Dibutyl phosphate Customs Data

  • HS CODE：2919900090
  • Customs Data：

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Dibutyl phosphate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
68572-250ML
Dibutyl phosphate
 107-66-4
250ml
 ¥440.91 2023-11-29
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
68572-1L
Dibutyl phosphate
 107-66-4
1l
 ¥1675.45 2023-11-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D835976-2.5kg
Dibutyl Phosphate
 107-66-4 96%
2.5kg
 2,640.00 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0267-500G
Dibutyl Phosphate (Mono- and Di- Ester mixture)
 107-66-4
500g
 ¥345.00 2023-09-07
TRC
D429520-25g
Dibutyl Phosphate
 107-66-4
25g
 $ 69.00 2023-09-07
TRC
D429520-50g
Dibutyl Phosphate
 107-66-4
50g
 $92.00 2023-05-18
TRC
D429520-100g
Dibutyl Phosphate
 107-66-4
100g
 $ 132.00 2023-09-07
TRC
D429520-250g
Dibutyl Phosphate
 107-66-4
250g
 $ 299.00 2023-09-07
Chemenu
CM344064-100g
dibutyl hydrogen phosphate
 107-66-4 95%+
100g
 $72 2023-02-03
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P0260-25G
Dibutyl Phosphate
 107-66-4 >97.0%(T)
25g
 ¥150.00 2024-04-18

Dibutyl phosphate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:107-66-4)Dibutyl phosphate
Order Number:LE12603;LE1884
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:107-66-4)Dibutyl phosphate
Order Number:sfd3787
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:107-66-4)
Order Number:SFD2123
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:107-66-4)Dibutyl Phosphate
Order Number:JH119
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Dibutyl phosphate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
LC-MS
LC-MS
13C NMR
13C NMR

Dibutyl phosphate Related Literature

Related Categories

107-66-4 (Dibutyl phosphate) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:107-66-4)Dibutyl phosphate
LE12603;LE1884
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:107-66-4)Dibutyl phosphate
sfd3787
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email